1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone

• IUPAC Name: 1-(cyclobutylmethyl)-3-[[(3-fluorophenyl)methylamino]methyl]-3-hydroxypiperidin-2-one
• InChI: InChI=1S/C18H25FN2O2/c19-16-7-2-6-15(10-16)11-20-13-18(23)8-3-9-21(17(18)22)12-14-4-1-5-14/h2,6-7,10,14,20,23H,1,3-5,8-9,11-13H2
• InChI Key: SHKJPZGVYMFKGY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)CN2CCCC(C2=O)(CNCC3=CC(=CC=C3)F)O
• Molecular Formula: C18H25FN2O2
• Molecular Weight: 320.4 g/mol

Description

1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound, also known as CBM-PMX, has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further study. In

Mechanism of Action

The mechanism of action of 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone is not fully understood, but it is believed to involve the modulation of neurotransmitter release. 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone has been shown to enhance the release of dopamine and norepinephrine, two neurotransmitters that are involved in a variety of physiological processes. Additionally, 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone has been found to have anxiolytic and antidepressant effects, which may be related to its modulation of neurotransmitter release.
Biochemical and Physiological Effects
1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone has a variety of biochemical and physiological effects. In addition to its effects on neurotransmitter release, 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone has been found to have antioxidant and anti-inflammatory effects. 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone has also been shown to have an effect on the immune system, enhancing the activity of natural killer cells. These effects make 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone a promising candidate for further study in a variety of fields.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone is its high purity and high yield, which make it an ideal compound for scientific research. Additionally, 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone has a variety of biochemical and physiological effects, making it a versatile compound for studying a variety of physiological processes. However, one limitation of 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone is its relatively high cost, which may limit its use in some lab experiments.

Future Directions

There are many potential future directions for the study of 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone. One area of interest is its potential as a treatment for anxiety and depression. Additionally, 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone may have applications in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's disease. Further study is also needed to fully understand the mechanism of action of 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone and its effects on neurotransmitter release. Finally, the potential use of 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone as an immunomodulator warrants further investigation.
Conclusion
In conclusion, 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone is a promising compound for scientific research. Its high purity and high yield make it an ideal compound for studying a variety of physiological processes. 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone has a variety of biochemical and physiological effects, including its effects on neurotransmitter release, antioxidant and anti-inflammatory effects, and its effect on the immune system. Further study is needed to fully understand the potential applications of 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone in scientific research.

Synthesis Methods

The synthesis of 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone involves several steps, beginning with the reaction of cyclobutylmethylamine with 3-fluorobenzylchloride to form the intermediate compound 3-fluorobenzylcyclobutylmethylamine. This intermediate is then reacted with 3-hydroxy-2-piperidinone to form the final product, 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone. The synthesis of 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone has been optimized to yield high purity and high yield, making it an ideal compound for scientific research.

Scientific Research Applications

1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone has been studied extensively for its potential applications in scientific research. One of the main areas of study has been in the field of neuroscience, where 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone has been found to have a variety of effects on the central nervous system. 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone has been shown to enhance the release of dopamine and norepinephrine, two neurotransmitters that are involved in a variety of physiological processes. Additionally, 1-(cyclobutylmethyl)-3-{[(3-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone has been found to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression.